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Compound of Interest

Compound Name:
2,4,6-

Tris(dimethylaminomethyl)phenol

Cat. No.: B167129 Get Quote

This guide provides essential safety protocols and logistical information for the proper handling

and disposal of 2,4,6-Tris(dimethylaminomethyl)phenol (CAS No. 90-72-2), a compound

commonly used as a curing agent and accelerator in laboratory and synthesis applications.[1]

[2] Adherence to these procedures is critical to ensure the safety of all laboratory personnel.

Primary Hazards
2,4,6-Tris(dimethylaminomethyl)phenol is a hazardous chemical that poses significant risks

upon exposure. It is harmful if swallowed and causes severe skin burns and serious eye

damage.[1][2][3] The substance is corrosive and can cause irreversible damage to the skin and

eyes.[3] Vapors or mists may also be corrosive to the upper respiratory tract.[4]

Physicochemical Properties
A summary of the key quantitative data for 2,4,6-Tris(dimethylaminomethyl)phenol is
provided below.
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Property Value

Appearance Amber to red-brown liquid with an amine odor.

Flash Point 149 °C / 300.2 °F (closed cup)

Density 0.971 - 0.973 g/cm³ at 25 °C

Water Solubility >850 g/L at 20 °C

Vapor Pressure <0.01 mm Hg at 21 °C

Autoignition Temperature 382 °C / 719.6 °F

Sources:[3][4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory for handling this substance to

minimize exposure risk.
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Protection Type Specification

Eye/Face Protection

Chemical safety goggles with side protection

conforming to EN166 or OSHA 29 CFR

1910.133. A full face shield is also required.[1][5]

[6]

Hand Protection

Wear suitable chemical-resistant gloves tested

according to EN 374, such as NBR (Nitrile

rubber). Check for leak-tightness before use.[1]

[3]

Skin/Body Protection

Wear appropriate protective clothing to prevent

skin exposure. This includes a lab coat and, for

larger quantities or spill response, full chemical

protective clothing.[1][5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[5][7] For

spills or fires, a self-contained breathing

apparatus is necessary.[1][2]

Operational Plan: Handling and Storage
Engineering Controls and Safe Handling

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[1][3]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing. Do not breathe vapors or spray mists.[1][2][5]

Hygiene Practices: Wash hands thoroughly before breaks and immediately after handling the

chemical.[1][3] Do not eat, drink, or smoke in areas where the chemical is used.[2][5]

Container Handling: Handle and open containers with care to prevent spills.[3] Keep

containers tightly closed when not in use.[1][5]
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Storage Requirements
Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated

area.[1][8]

Incompatible Materials: Store away from incompatible substances such as strong acids and

oxidizing agents.[7][8]

Security: Protect containers from physical damage and check regularly for leaks.[8] For

added security, it is recommended to store this chemical in a locked cabinet.[8]

Emergency and Disposal Plan
First-Aid Measures
Immediate medical attention is required for all exposure incidents.

Eye Contact: Immediately flush the eyes with plenty of flowing water for at least 15 minutes,

holding the eyelids apart.[1][5] Remove contact lenses if present and easy to do.[3] Seek

immediate consultation with an ophthalmologist.[1][2]

Skin Contact: Take off immediately all contaminated clothing.[3] Immediately wash the

affected skin with plenty of water for at least 15 minutes.[5] Immediate medical treatment is

required as untreated corrosive injuries are difficult to heal.[1]

Ingestion: Rinse the mouth immediately with water.[1][3] Have the victim drink water (two

glasses at most).[2] Do NOT induce vomiting due to the risk of perforation of the esophagus

and stomach.[1][2] Call a physician or poison control center immediately.[2][3]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[5][8] If

symptoms occur or in case of doubt, seek medical advice.[3]

Spill Response Protocol
Evacuate: Evacuate personnel from the immediate spill area.[7]

Ventilate: Ensure the area is well-ventilated.[1]
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Containment: Prevent the spill from entering drains or waterways by covering drains or using

dikes.[2][3][6]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth,

diatomaceous earth, or vermiculite.[1][3][8]

Collection: Collect the absorbed material and place it into a suitable, labeled, and closed

container for hazardous waste disposal.[7][8]

Decontamination: Clean the spill area thoroughly. For hard surfaces, a 5% solution of acetic

acid followed by hot water may be used for final decontamination.[8]
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill
(Cover Drains, Use Dikes)

Absorb with Inert Material
(Sand, Vermiculite)

Collect Waste into
Labeled Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Emergency spill response workflow for 2,4,6-Tris(dimethylaminomethyl)phenol.
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Disposal Plan
Waste Characterization: Waste materials from spills or routine use may be classified as

hazardous waste and are subject to regulation.[8]

Containerization: All waste containing this chemical must be placed in suitable, closed, and

clearly labeled containers.[5][7]

Disposal Method: Dispose of the contents and container at an approved waste disposal plant

in strict accordance with all federal, state, and local regulations.[5][8] Do not allow the

product to be released into the environment.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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